Cas no 56-04-2 (Methylthiouracil)

• Product Name: Methylthiouracil
• CAS No: 56-04-2
• MF: C₅H₆N₂OS
• MW: 142.178939342499
• MDL: MFCD00006040
• CID: 33609
• PubChem ID: 87572500
• Update Time: 2025-06-08

Methylthiouracil Chemical and Physical Properties

Names and Identifiers

• 6-Methyl-2-thiouracil
• 2-Mercapto-4-methyl-6-hydroxypyrimidine
• 4(1H)-pyrimidinone, 2,3-dihydro-6-methyl-2-thioxo-
• 6-methyl-2-sulfanylpyrimidin-4-ol
• 6-Methyl-2-thioxo-2,3-dihydro-4(1H)-pyrimidinone
• 6-Methyl-2-thioxo-2,3-dihydropyrimidin-4(1H)-on
• 6-Methyl-4-oxo-2-thioxo-1,2,3,4-tetrahydropyrimidine
• Methiure
• Metiur
• 2-mercapto-6-methylpyrimidin-4-ol
• 2-THIO-6-METHYLURACIL
• 6-​Methyl-​2-​thiouracil
• C5H6N2OS
• Methyl thiouracil
• MTU
• 4-Hydroxy-2-mercapto-6-methylpyrimidine
• 4(6)-METHYL-2-THIOURACIL
• 4-Hydroxy-6-methyl-2-
• 4-Methyl-2-thiouracil
• 6-Methyl-2-mercaptouracil
• 6-Thio-4-methyluracil
• Alkiron
• antiBason
• Basecil
• Metacil
• Methacil
• Methiacil
• Methicil
• Methiocil
• Muracil
• Orcanon
• Prostrumyl
• Strumacil
• Thimecil
• Thiothymin
• Thyreonorm
• Thyreostat
• Thyreostat I
• Tiomeracil
• Tiorale M
• Uracil, 6-methyl-2-thio-
• MZU
• Basethyrin
• Methylthiouracilum
• methylthiouracil
• Thiomecil
• Tiotiron
• Thioryl
• Thiuryl
• Thiomidil
• Thyril
• 6-Methylthiouracil
• Uracil,
• Thimecil (TN)
• methylthiouracil-
• A830898
• NSC757116
• 6-Metil-tiouracile
• Spectrum3_000676
• STL352586
• 2-Mercapto-4-hydroxy-6-methylpyrimidine
• M0443
• Muracin
• HSDB 3366
• HMS2231B20
• SPBio_001272
• Tox21_111088
• SR-05000002026
• NINDS_000719
• 6-Methyl-2-thiouracyl [Czech]
• D07231
• 6-Methyl-2-thiouracil, purum, >=98.0% S basis (elemental analysis)
• Prestwick_330
• KBio1_000719
• 2-Mercapto-6-methyl-4-pyrimidinol
• Methylthiouracil [INN]
• HMS3652O03
• STR00648
• DTXCID60890
• 91795-77-6
• URACIL,6-METHYL,2-THIO
• 6-Methyl-2-thiouracil, VETRANAL(TM), analytical standard
• Methylthiouracile
• Metiltiouracilo [INN-Spanish]
• Methylthiouracilum [INN-Latin]
• NSC-9378
• AKOS000119183
• 6-Methyl-2-thio-2,3H)-pyrimidinedione
• 6-methyl-2-thioxo-1H-pyrimidin-4-one
• 6-Methyl-2-thioxo-2,3-dihydro-4(1H)-pyrimidinone #
• DivK1c_000719
• BSPBio_002371
• MLS000069452
• Metiltiouracile
• NCGC00091124-04
• 2-Thio-6-methyl-1,3-pyrimidin-4-one
• F0827-0300
• NSC-757116
• prostru myl
• NCGC00093364-02
• 2-thio-6-methyl-pyrimidin-4-one
• CHEMBL1330588
• HY-B0513
• Methylthiouracil (INN)
• METHYLTHIOURACIL [IARC]
• UNII-QW24888U5F
• Metacil (VAN)
• 4-Hydroxy-6-methyl-2-thiopyrimidine
• KUC108906N
• 6-Methyl-2-thio-2,4(1H,3H)-pyrimidinedione
• 4-Hydroxy-2-mercapto-6-methylpyrimidine, 95%
• Methyl-6-thiouracil
• QW24888U5F
• Usaf ek-6454
• NCGC00178683-01
• BCP21374
• 2,3-dihydro-6-methyl-2-thioxopyrimidin-4(1H)-one
• Methylthiouracil [USP:INN]
• FT-0621218
• NSC 9378
• Tox21_201870
• 6-Methyl-4-oxo-2-thioxo1,2,3,4-tetrahydropyrimidine
• AI3-25476
• 2-Thiouracil, 6-methyl-
• Spectrum2_001276
• AM87068
• KBio2_001511
• KBioSS_001511
• HMS1923M13
• DTXSID2020890
• BBL013188
• NSC9378
• 4-hydroxy-6-methyl-pyrimidine-2-thiol
• Cc1cc(O)nc(S)n1
• AKOS001777669
• KBio2_004079
• NCGC00091124-06
• CCG-214821
• PS-4510
• 2-thio-6-methyl-pyrimidin-4 -one
• Opera_ID_172
• SPECTRUM1500408
• EN300-16769
• NCGC00091124-05
• KBio2_006647
• KSC-27-038
• RCRA waste no. U164
• 6-Methyl-2-thio-2,4-(1H,3H)-pyrimidinedione
• NSC 43815
• AKOS025117304
• 4-Hydroxy-2-mercapto-6-methyl pyrimidine
• 6-methyl-2-sulfanylidene-1H-pyrimidin-4-one
• HMS2091F08
• MLS002415706
• 6-methyl-2-sulfanylpyrimidin-4(3H)-one
• NCGC00091124-02
• Z56771013
• 2-Mercapto-6-methylpyrimid-4-one
• 2-Thio-4-oxo-6-methyl-1,3-pyrimidine
• AKOS001015710
• 6-methyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimidin-4-one
• KBio3_001591
• HMS3370O12
• Alkiron (VAN)
• NCGC00091124-01
• 4[1H]-Pyrimidinone, 2,3-dihydro-6-methyl-thioxo
• 6-Methyl-2-thio-2,4-(1H3H)-pyrimidinedione
• 56-04-2
• SW088218-2
• Spectrum4_000864
• EINECS 200-252-3
• Spectrum5_001325
• MFCD00006040
• InChI=1/C5H6N2OS/c1-3-2-4(8)7-5(9)6-3/h2H,1H3,(H2,6,7,8,9
• NSC 193526
• SMR000059030
• KBioGR_001527
• 6-methyl-2-thioxo-2,3-dihydropyrimidin-4(1H)-one
• NCGC00091124-03
• METHYLTHIOURACIL [MART.]
• C19265
• NSC-193526
• Spectrum_001031
• METHYLTHIOURACIL [MI]
• IDI1_000719
• F0213-0019
• 2,3-Dihydro-6-methyl-2-thioxo-4(1H)-pyrimidinone
• LS-1371
• Metiltiouracilo
• s3138
• AKOS002663079
• MLS004491793
• 6-Methyl-2-(methylthio)-4(3H)-pyrimidinone; 6-Methyl-2-(methylthio)-4-hydroxypyrimidine; 6-Methyl-2-(methylthio)-4-pyrimidone; NSC 193525; NSC 37678
• HMS1757B09
• SR-05000002026-1
• Q6824062
• 6-Methyl-2-thiouracyl
• STL352692
• W-105535
• 2-Mercapto-6-methylpyrimidin-4(1H)-one
• NCGC00254505-01
• SBI-0051446.P003
• Rcra waste number U164
• DB13644
• Methylthiouracile [INN-French]
• NCGC00259419-01
• CCRIS 409
• AC-10803
• 4-hydroxy-6-methylpyrimidine-2(1h)-thione
• 2-Mercapto-6-methyl-4-pyrimidone
• AC-907/30003038
• CCG-39119
• CAS-56-04-2
• STL163967
• 6-Metil-tiouracile [Italian]
• Thiothyron
• METHYLTHIOURACIL [HSDB]
• HMS502D21
• SCHEMBL159989
• EU-0095998
• Methacil (VAN)
• Tox21_111088_1
• Tox21_300497
• WLN: T6MYMVJ BUS F1
• Thioyl
• METHYLTHIOURACIL [WHO-DD]
• 4 (1H)-pirimidinona, 2,3-dihidro-6-metil-2-tioxo-
• SCHEMBL11433163
• 1123-10-0
• Pharmakon1600-01500408
• CHEBI:82346
• NSC193526
• Metiltiouracile [DCIT]
• 6-?Methyl-?2-?thiouracil
• NS00000054
• METHYLTHIOURACIL (IARC)
• methyl-thiouracil
• Methylthiouracile (INN-French)
• BRD-K11900042-001-13-6
• Methylthiouracilum (INN-Latin)
• pyrimidin-4(1H)-one, 2,3-dihydro-6-methyl-2-thioxo-
• 4(1H)-PYRIMIDINONE,2,3-DIHYDRO-6-METHYL-2-THIOXO-
• METHYLTHIOURACIL (MART.)
• Metiltiouracilo (INN-Spanish)
• Methylthiouracil (USP:INN)
• 2-MERCAPTO-6-THIO-2,4-(1H3H)-PYRIMIDINEDIONE
• H03BA01
• BRD-K11900042-001-14-4
• AF-399/25039006
• 200-252-3
• 4-Hydroxy-2-mercapto-6-methy1-pyrimidine
• HY-B0513R
• AF-399/25108020
• FH34311
• Methylthiouracil (Standard)
• Methylthiouracil

• MDL： MFCD00006040
• Inchi： 1S/C5H6N2OS/c1-3-2-4(8)7-5(9)6-3/h2H,1H3,(H2,6,7,8,9)
• InChI Key： HWGBHCRJGXAGEU-UHFFFAOYSA-N
• SMILES： S=C1NC(C=C(C)N1)=O
• BRN： 115648

Computed Properties

• Exact Mass: 142.02018
• Monoisotopic Mass: 142.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 6
• XLogP3: -0.2
• Topological Polar Surface Area: 73.2

Experimental Properties

• Color/Form: White crystals. Decompose at 326-331 ℃. Saturated aqueous solution is neutral or slightly acidic to litmus. Odorless, bitter and easy to sublime.
• Density: 1.291 (estimate)
• Melting Point: ~330 °C (dec.) (lit.)
• Boiling Point: 342.3°C at 760 mmHg
• Flash Point: 160.8 °C
• Refractive Index: 1.6430 (estimate)
• Water Partition Coefficient: Insoluble
• Stability/Shelf Life: Stability Incompatible with strong oxidizing agents, iodine, metals.
• PSA: 46.01
• LogP: 0.74090
• Solubility: It is easily soluble in ammonia solution and sodium hydroxide solution, slightly soluble in alcohol and acetone, very slightly soluble in water and ether, and insoluble in benzene and chloroform.
• Merck: 6128

Methylthiouracil Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H351
• Warning Statement： P281
• Hazardous Material transportation number：UN 3077 9 / PGIII
• WGK Germany：3
• Hazard Category Code： 22-40
• Safety Instruction： 36/37
• RTECS：YR0875000
• Hazardous Material Identification：
• Risk Phrases：R22-R40
• Safety Term：S36/37-S45
• TSCA：Yes
• Toxicity：MLD in rabbits (mg/kg): 2486 orally (Simon)
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones